2-Chloro-4-(2-hydroxyphenyl)benzoic acid
Description
“2-Chloro-4-(2-hydroxyphenyl)benzoic acid” is an organic compound. It is a chlorinated derivative of benzoic acid and has a wide range of applications in the fields of biochemistry, physiology, and medicine. It is used as a valuable model compound in scientific research .
Molecular Structure Analysis
The molecular structure of “2-Chloro-4-(2-hydroxyphenyl)benzoic acid” is characterized by a benzene ring substituted with a chloro group at the 2nd position and a hydroxyphenyl group at the 4th position .
Scientific Research Applications
Synthesis of Derivatives
The compound is used in the synthesis of 6-amino-7-chloro-2-(2-hydroxyphenyl)-2H-benzotriazole-4-carboxylic acid and its analogs . These compounds are synthesized by azocoupling of substituted m-phenylenediamine and o-benzoquinonediazide with subsequent oxidative cyclization of the corresponding azo compounds .
2. Study of Reduction and Acetylation Reactions The special features of reduction and acetylation reactions with the obtained compounds have been studied . This helps in understanding the chemical behavior of these compounds.
Luminescence and Complex-forming Properties
Methods have been developed for further chemical conversions which enable a large number of 2-(2-hydroxyphenyl)-2H-benzotriazole-4-carboxylic acid derivatives to be obtained, with the aim of studying the dependence of their luminescence and complex-forming properties on various functional substituents .
Fluorescent Properties
The synthesized 2-(2′,4′-dihydroxyphenyl) benzimidazole, benzoxazole and benzothiazole are fluorescent and the emission characteristic are very sensitive to the micro-environment . They show a single absorption and dual emission with large Stokes shift originating from excited state intramolecular proton transfer .
pH Sensitivity
The absorption-emission characteristics of these compounds are studied as a function of pH . The change in the electronic transition, energy levels, and orbital diagrams of synthesized compounds were investigated by the molecular orbital calculation and were correlated with the experimental spectral emission .
Biochemistry and Physiology
It is used in biochemistry to study the effects of chlorination on the structure and function of proteins and other macromolecules. It is also used in physiology to study the effects of chlorination on the body’s metabolic processes.
In vitro Activity
An in vitro study exhibited maximum activity of 4-((bis(4-hydroxyphenyl)methylene)amino)benzoic acid with IC50 values of 7.49 ± 0.16 µM compared to rivastigmine . This shows the potential of the compound in biological applications.
properties
IUPAC Name |
2-chloro-4-(2-hydroxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClO3/c14-11-7-8(5-6-10(11)13(16)17)9-3-1-2-4-12(9)15/h1-7,15H,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOFMDQISUTYLFX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC(=C(C=C2)C(=O)O)Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20688682 |
Source
|
| Record name | 3-Chloro-2'-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20688682 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-(2-hydroxyphenyl)benzoic acid | |
CAS RN |
1261938-18-4 |
Source
|
| Record name | [1,1′-Biphenyl]-4-carboxylic acid, 3-chloro-2′-hydroxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261938-18-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Chloro-2'-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20688682 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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